molecular formula C12H15NO2S B8360330 5-Diallylaminomethyl-thiophene-2-carboxylic acid

5-Diallylaminomethyl-thiophene-2-carboxylic acid

Cat. No.: B8360330
M. Wt: 237.32 g/mol
InChI Key: LQKKTYZVQVAUSE-UHFFFAOYSA-N
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Description

5-Diallylaminomethyl-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H15NO2S and its molecular weight is 237.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO2S

Molecular Weight

237.32 g/mol

IUPAC Name

5-[[bis(prop-2-enyl)amino]methyl]thiophene-2-carboxylic acid

InChI

InChI=1S/C12H15NO2S/c1-3-7-13(8-4-2)9-10-5-6-11(16-10)12(14)15/h3-6H,1-2,7-9H2,(H,14,15)

InChI Key

LQKKTYZVQVAUSE-UHFFFAOYSA-N

Canonical SMILES

C=CCN(CC=C)CC1=CC=C(S1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4.5 g (17.9 mmol) 5-diallylaminomethyl-thiophene-2-carboxylic acid methyl ester in 45 ml methanol were added to 17.9 ml of a 1 N aqueous solution of KOH (17.9 mmol). The reaction mixture was stirred at 50° C. for 16 h and 1 h at reflux. The solvent was evaporated, 20 ml water was added to the residue and 9 ml of a 2 N aqueous solution of HCl. The aqueous phase was extracted with ethyl acetate, the combined organic phases were dried over Na2SO4. The solvent was evaporated and the residue was subjected to silica gel chromatography (ethyl acetate) to yield 4.05 g (17.06 mmol) 5-diallylaminomethyl-thiophene-2-carboxylic acid; exact MW [M+H] calc'd: 238.09; MW found [M+H]: 238.3.
Name
5-diallylaminomethyl-thiophene-2-carboxylic acid methyl ester
Quantity
4.5 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
17.9 mmol
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One

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